Cas no 22518-06-5 (10-isobutyryloxy-8,9-epoxythymol isobutyrate)

• Product Name: 10-isobutyryloxy-8,9-epoxythymol isobutyrate
• CAS No: 22518-06-5
• MF: C₁₈H₂₄O₅
• MW: 320.380
• MDL: MFCD24849365
• CID: 1413515
• PubChem ID: 11472669
• Update Time: 2025-05-26

10-isobutyryloxy-8,9-epoxythymol isobutyrate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-,5-methyl-2-[2-[(2-methyl-1-oxopropoxy)methyl]oxiranyl]phenyl ester
• 8,9-epoxy-3,10-diisobutyryloxythymol
• 10-\u200bIsobutyryloxy-\u200b8,\u200b9-\u200bepoxythymol isobutyrate
• DTXSID401256086
• SMR000440686
• 10-isobutyryloxy-8,9-epoxythymol isobutyrate, >=95% (LC/MS-ELSD)
• ACon1_001203
• 10-Isobutyryloxy-8,9-epoxythymol isobutyrate
• HY-N6846
• PD125097
• AKOS037515353
• CHEMBL1417148
• (2-{4-methyl-2-[(2-methylpropanoyl)oxy]phenyl}oxiran-2-yl)methyl 2-methylpropanoate
• Bis(2-methylpropanoyloxy)-9,10-epoxy-p-mentha-1,3,5-triene
• SCHEMBL7949803
• NCGC00169578-03
• 10-?Isobutyryloxy-?8,?9-?epoxythymol isobutyrate
• MLS000876971
• NCGC00169578-01
• CHEBI:168879
• [2-[4-methyl-2-(2-methylpropanoyloxy)phenyl]oxiran-2-yl]methyl 2-methylpropanoate
• MESTRANOL BICARBONATE
• (2-(2-(Isobutyryloxy)-4-methylphenyl)oxiran-2-yl)methyl isobutyrate
• MEGxp0_001144
• CS-0100264
• DA-49997
• 10-isobutyryloxy-8,9-epoxythymol isobutyrate

• MDL： MFCD24849365
• Inchi： InChI=1S/C18H24O5/c1-11(2)16(19)21-9-18(10-22-18)14-7-6-13(5)8-15(14)23-17(20)12(3)4/h6-8,11-12H,9-10H2,1-5H3
• InChI Key： OLARKEMZPWGFJU-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C2(CO2)COC(=O)C(C)C)OC(=O)C(C)C

Computed Properties

• Exact Mass: 320.16237386g/mol
• Monoisotopic Mass: 320.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.054 g/l) (25 º C),

10-isobutyryloxy-8,9-epoxythymol isobutyrate Security Information

• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：?20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 10-isobutyryloxy-8,9-epoxythymol isobutyrate

10-Isobutyryloxy-8,9-Epoxythymol Isobutyrate: A Comprehensive Overview

The compound with CAS No. 22518-06-5, commonly referred to as 10-isobutyryloxy-8,9-epoxythymol isobutyrate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes an epoxide group and an isobutyrate ester moiety, making it a valuable subject for both academic research and industrial applications.

Epoxythymol derivatives, such as 10-isobutyryloxy-8,9-epoxythymol isobutyrate, have been extensively studied for their potential in drug development. Recent studies have highlighted their ability to modulate cellular signaling pathways, particularly in the context of inflammatory diseases and cancer. The epoxide group in the molecule plays a crucial role in its reactivity and selectivity, enabling it to interact with specific biological targets.

One of the most promising applications of 10-isobutyryloxy-8,9-epoxythymol isobutyrate lies in its anti-inflammatory properties. Research conducted in 2023 demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in vitro. This finding suggests that it could be a potential candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, 10-isobutyryloxy-8,9-epoxythymol isobutyrate has also been explored for its role in materials science. The compound's unique structure allows it to form stable cross-links when exposed to certain stimuli, making it a viable option for developing advanced polymers and coatings. This property has been leveraged in recent innovations in the automotive and aerospace industries.

The synthesis of 10-isobutyryloxy-8,9-epoxythymol isobutyrate involves a multi-step process that requires precise control over reaction conditions. Key steps include the epoxidation of thymol derivatives and subsequent esterification with isobutyl groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory studies and industrial production.

From an environmental standpoint, 10-isobutyryloxy-8,9-epoxythymol isobutyrate has been evaluated for its biodegradability and toxicity profiles. Studies indicate that the compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 10-isobutyryloxy-8,9-epoxythymol isobutyrate (CAS No. 22518-06-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological properties make it a focal point for ongoing research efforts. As advancements in synthetic methodologies and biological testing continue to unfold, this compound is poised to play an increasingly important role in both scientific discovery and industrial innovation.